Cas no 931-10-2 (trans-2-methylcyclohexan-1-amine)

Technical Introduction: trans-2-Methylcyclohexan-1-amine is a chiral cyclohexylamine derivative characterized by its trans-configured methyl group at the 2-position. This stereochemistry imparts distinct reactivity and selectivity, making it valuable as a building block in asymmetric synthesis and pharmaceutical intermediates. The rigid cyclohexane ring enhances conformational stability, while the amine functionality allows for further derivatization, such as amide formation or reductive alkylation. Its trans configuration often confers superior steric and electronic properties compared to its cis counterpart, improving performance in catalytic applications or chiral resolutions. The compound is typically handled under inert conditions due to the amine's sensitivity to oxidation. Suitable for use in fine chemical and agrochemical research.

trans-2-methylcyclohexan-1-amine structure

931-10-2 structure

Product Name:trans-2-methylcyclohexan-1-amine

CAS No:931-10-2

MF:C₇H₁₅N

MW:113.200701951981

MDL:MFCD09032977

CID:797261

PubChem ID:6993482

Update Time:2025-06-07

trans-2-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- trans-2-Methylcyclohexanamine
- (1R,2R)-2-methylcyclohexan-1-amine
- Cyclohexanamine,2-methyl-, (1R,2R)-rel-
- TRANS-2-METHYLCYCLOHEXYLAMINE
- trans-2-Methyl-cyclohexylamine
- trans-2-methylcyclohexan-1-amine
- A859870
- UNII-O8G4L1D58S
- MFCD19237864
- 2-Methylcyclohexylamine, (1R,2R)-
- 2-Methylcyclohexanamine, trans-
- 2-Methylcyclohexylamine, trans-(-)-
- SCHEMBL735480
- 931-11-3
- 931-10-2
- DTXSID00426362
- CS-0055057
- AKOS006341335
- Cyclohexanamine, 2-methyl-, (1R,2R)-
- 86JY8LNH91
- Cyclohexanamine, 2-methyl-, (1R,2R)-rel-
- (1R,2R)-2-Methyl-cyclohexylamine
- Cyclohexylamine, 2-methyl-, trans-
- Cyclohexanamine, 2-methyl-, (1R-trans)-
- (1R,2R)-2-methylcyclohexanamine
- O8G4L1D58S
- MFCD09032977
- FEUISMYEFPANSS-RNFRBKRXSA-N
- 2-Methylcyclohexylamine, trans-
- Cyclohexylamine, 2-methyl-,trans-(-)-
- UNII-86JY8LNH91
- cyclohexane, trans-1-amino-2-methyl-
- MDL： MFCD09032977
- Inchi： 1S/C7H15N/c1-6-4-2-3-5-7(6)8/h6-7H,2-5,8H2,1H3/t6-,7-/m1/s1
- InChI Key： FEUISMYEFPANSS-RNFRBKRXSA-N
- SMILES： N[C@@H]1CCCC[C@H]1C

Computed Properties

Exact Mass: 113.120449483g/mol
Monoisotopic Mass: 113.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 70.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 0.8685
Melting Point: -8.5°C (estimate)
Boiling Point: 141.98°C (estimate)
Refractive Index: 1.4650

trans-2-methylcyclohexan-1-amine Pricemore >>

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